Cas no 2000920-83-0 (5-ethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine)

• Product name: 5-ethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine
• CAS No: 2000920-83-0
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6205041
• PubChem ID: 165864027

5-ethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine
• 2000920-83-0
• EN300-1075076
• 5-ethyl-3',5',6',7'-tetrahydrospiro[cyclohexane-1,4'-imidazo[4,5-c]pyridine]

• Inchi： 1S/C13H21N3/c1-2-10-4-3-6-13(8-10)12-11(5-7-16-13)14-9-15-12/h9-10,16H,2-8H2,1H3,(H,14,15)
• InChI Key： KGDPAZPPZAVCHY-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C31CCCC(CC)C3)N=CN2

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.7Ų

Additional information on 5-ethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine

5-Ethyl-3',5',6',7'-Tetrahydrospirocyclohexane-1,4'-Imidazo[4,5-b]Pyridine: A Comprehensive Overview

The compound 5-Ethyl-3',5',6',7'-Tetrahydrospirocyclohexane-1,4'-Imidazo[4,5-b]Pyridine, identified by the CAS Registry Number 2000920-83-0, is a complex organic molecule with a unique spiro structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and materials science. The molecule's structure comprises a spirocyclohexane ring fused with an imidazo[4,5-b]pyridine moiety, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of spiro compounds like 5-Ethyl-Tetrahydrospirocyclohexane in the development of bioactive molecules. The spiro junction in this compound creates a rigid framework that can influence its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the imidazo[4,5-b]pyridine ring system is known for its ability to act as a hydrogen bond donor and acceptor, enhancing its potential for interactions with biological targets.

One of the most intriguing aspects of this compound is its versatility in chemical synthesis. Researchers have employed various methodologies to synthesize 5-Ethyl-Tetrahydrospirocyclohexane, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The ability to modify the substituents on the spirocyclohexane and imidazo[4,5-b]pyridine rings further expands its potential applications.

In terms of biological activity, Imidazo[4,5-b]Pyridine-based compounds have been shown to exhibit potent anti-inflammatory and antioxidant properties. Recent in vitro studies suggest that 5-Ethyl-Tetrahydrospirocyclohexane may possess similar bioactivity, making it a valuable addition to the arsenal of natural product-inspired drugs. Furthermore, computational modeling has revealed that this compound could potentially bind to key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.

The synthesis and characterization of CAS No 2000920-83-0 have been extensively documented in peer-reviewed journals. For instance, a study published in the Journal of Medicinal Chemistry detailed the optimization of synthetic routes to improve the efficiency of producing this compound. The researchers emphasized the importance of understanding the stereochemical outcomes during synthesis to ensure the production of enantiomerically pure products.

Beyond its pharmacological applications, Tetrahydrospirocyclohexane-based compounds are also being explored for their role in materials science. Their rigid structures make them ideal candidates for use in supramolecular chemistry and nanotechnology. Recent advancements in self-assembling systems have demonstrated that these compounds can form stable supramolecular aggregates, which could be utilized in the development of new materials with tailored properties.

In conclusion, 5-Ethyl-3',5',6',7'-Tetrahydrospirocyclohexane-1,4'-Imidazo[4,5-b]Pyridine (CAS No 2000920-83-0) represents a fascinating example of how complex organic molecules can bridge multiple disciplines within chemistry and biology. With ongoing research into its synthetic methods and biological activities, this compound is poised to play a significant role in future scientific advancements.